98-35-1

4-Amino-3-chlorobenzenesulfonic acid

In Stock

• CAS RN:
• 98-35-1

• Formula:
• C6H6ClNO3S

• InChI:
• InChI=1S/C6H6ClNO3S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H,8H2,(H,9,10,11)

• InChIKey:
• NEECEUZBAHTVIN-UHFFFAOYSA-N

• 4-Amino-3-chlorobenzenesulfonic acid, also known as 4-Amino-3-chlorobenzenesulfonic acid, is a useful research compound. Its molecular formula is C6H6ClNO3S and its molecular weight is 207.64 g/mol. The purity is usually 95%.

5-Methoxy-2-methylpyrimidin-4-ol

In Stock

• CAS RN:
• 698-35-1

• Formula:
• C6H8N2O2

• InChI:
• InChI=1S/C6H8N2O2/c1-4-7-3-5(10-2)6(9)8-4/h3H,1-2H3,(H,7,8,9)

• InChIKey:
• HNRXBZSZNOSWGH-UHFFFAOYSA-N

• 5-Methoxy-2-methylpyrimidin-4-ol is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.

Brilliant Green cation

• CAS RN:
• 18198-35-1

• Formula:
• C27H33N2+

• InChI:
• InChI=1S/C27H33N2/c1-5-28(6-2)25-18-14-23(15-19-25)27(22-12-10-9-11-13-22)24-16-20-26(21-17-24)29(7-3)8-4/h9-21H,5-8H2,1-4H3/q+1

• InChIKey:
• HXCILVUBKWANLN-UHFFFAOYSA-N

• Brilliant green cation is an iminium ion that is the cationic component of the histological dye 'brilliant green'. It has a role as an antibacterial agent, an antiseptic drug, an environmental contaminant, a fluorochrome, a histological dye and a poison.
  Brilliant green, or ethanaminium, is a derivative of triarylmethane dye that has been used as a dye to color silk and wool. Due to its inhibitory actions against Gram positive microorganisms, brilliant green can be found in antiseptic products such as solutions and swabs used to prevent infection.

2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)(methyl)amino]ethanol

In Stock

• CAS RN:
• 296798-35-1

• Formula:
• C10H12N2O3S

• InChI:
• InChI=1S/C10H12N2O3S/c1-12(6-7-13)10-8-4-2-3-5-9(8)16(14,15)11-10/h2-5,13H,6-7H2,1H3

• InChIKey:
• FIOLOSXCGDHRBO-UHFFFAOYSA-N

• 2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)(methyl)amino]ethanol is a useful research compound. Its molecular formula is C10H12N2O3S and its molecular weight is 240.28. The purity is usually 95%.

2-(2-methoxyphenyl)-7-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-35-1

• Formula:
• C26H24N6O3

• InChI:
• InChI=1S/C26H24N6O3/c1-16-22(25(33)29-18-7-6-14-27-15-18)23(17-10-12-19(34-2)13-11-17)32-26(28-16)30-24(31-32)20-8-4-5-9-21(20)35-3/h4-15,23H,1-3H3,(H,29,33)(H,28,30,31)

• InChIKey:
• QBWOPGJRMYYLRX-UHFFFAOYSA-N

• 2-(2-methoxyphenyl)-7-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C26H24N6O3 and its molecular weight is 468.517. The purity is usually 95%.

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde

In Stock

• CAS RN:
• 851398-35-1

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-7-4-10(6-14)9(3)13(7)11-5-8(2)15-12-11/h4-6H,1-3H3

• InChIKey:
• NDTIIGDOZXVDOY-UHFFFAOYSA-N

• 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.229. The purity is usually 95%.

3-(4-ethoxyphenyl)-5-(3-fluorobenzyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline

Usually In Stock

• CAS RN:
• 872198-35-1

• Formula:
• C26H20FN3O3

• InChI:
• InChI=1S/C26H20FN3O3/c1-2-31-19-8-6-17(7-9-19)25-21-14-30(13-16-4-3-5-18(27)10-16)22-12-24-23(32-15-33-24)11-20(22)26(21)29-28-25/h3-12,14H,2,13,15H2,1H3

• InChIKey:
• IVORSMXIHLJNHG-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-5-(3-fluorobenzyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C26H20FN3O3 and its molecular weight is 441.462. The purity is usually 95%.

Ethyl 2-((5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)amino)-2-oxoacetate

In Stock

• CAS RN:
• 932998-35-1

• Formula:
• C8H10N4O3S

• InChI:
• InChI=1S/C8H10N4O3S/c1-2-15-6(14)5(13)9-7-10-11-8-12(7)3-4-16-8/h2-4H2,1H3,(H,9,10,13)

• InChIKey:
• ARJDQKPSOCSQRY-UHFFFAOYSA-N

• Ethyl 2-((5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)amino)-2-oxoacetate is a useful research compound. Its molecular formula is C8H10N4O3S and its molecular weight is 242.25. The purity is usually 95%.

2-[(Tetrahydrofuran-2-ylmethyl)amino]-nicotinonitrile

In Stock

• CAS RN:
• 945298-35-1

• Formula:
• C11H13N3O

• InChI:
• InChI=1S/C11H13N3O/c12-7-9-3-1-5-13-11(9)14-8-10-4-2-6-15-10/h1,3,5,10H,2,4,6,8H2,(H,13,14)

• InChIKey:
• SKBDSWDRUSXYAW-UHFFFAOYSA-N

• 2-[(Tetrahydrofuran-2-ylmethyl)amino]-nicotinonitrile is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.

RHO2 protein, Saccharomyces

• CAS RN:
• 107898-35-1

• Formula:
• C6H4ClNO

• RHO2 protein, Saccharomyces, also known as RHO2 protein, Saccharomyces, is a useful research compound. Its molecular formula is C6H4ClNO. The purity is usually 95%.

2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid

In Stock

• CAS RN:
• 351998-35-1

• Formula:
• C15H5Cl4NO4

• InChI:
• InChI=1S/C15H5Cl4NO4/c16-9-7-8(10(17)12(19)11(9)18)14(22)20(13(7)21)6-4-2-1-3-5(6)15(23)24/h1-4H,(H,23,24)

• InChIKey:
• GSRKUYXYRORCEE-UHFFFAOYSA-N

• 2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C15H5Cl4NO4 and its molecular weight is 405g/mol. The purity is usually 95%.

(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-ethoxy-3-propylbenzo[d]thiazol-2(3H)-ylidene)benzamide

In Stock

• CAS RN:
• 1006798-35-1

• Formula:
• C25H31N3O5S2

• InChI:
• InChI=1S/C25H31N3O5S2/c1-5-14-28-23-21(32-6-2)8-7-9-22(23)34-25(28)26-24(29)19-10-12-20(13-11-19)35(30,31)27-15-17(3)33-18(4)16-27/h7-13,17-18H,5-6,14-16H2,1-4H3

• InChIKey:
• CVDJTWCGMSKOLW-QPLCGJKRSA-N

• (Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-ethoxy-3-propylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C25H31N3O5S2 and its molecular weight is 517.66. The purity is usually 95%.

N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)propionamide

In Stock

• CAS RN:
• 1019098-35-1

• Formula:
• C18H16FN7O2

• InChI:
• InChI=1S/C18H16FN7O2/c1-3-15(27)21-14-8-10(2)24-26(14)18-22-16-13(17(28)23-18)9-20-25(16)12-6-4-11(19)5-7-12/h4-9H,3H2,1-2H3,(H,21,27)(H,22,23,28)

• InChIKey:
• FYDXPAMRFXZIJJ-UHFFFAOYSA-N

• N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)propionamide is a useful research compound. Its molecular formula is C18H16FN7O2 and its molecular weight is 381.371. The purity is usually 95%.

3-(Isothiocyanatomethyl)-5-methyl-1,2-oxazole

In Stock

• CAS RN:
• 1250698-35-1

• Formula:
• C6H6N2OS

• InChI:
• InChI=1S/C6H6N2OS/c1-5-2-6(8-9-5)3-7-4-10/h2H,3H2,1H3

• InChIKey:
• MDZCFECQJIOMSE-UHFFFAOYSA-N

• 3-(Isothiocyanatomethyl)-5-methyl-1,2-oxazole is a useful research compound. Its molecular formula is C6H6N2OS and its molecular weight is 154.19. The purity is usually 95%.

1-((2,5-Dimethylphenyl)sulfonyl)-4-(phenylsulfonyl)piperidine

In Stock

• CAS RN:
• 1705398-35-1

• Formula:
• C19H23NO4S2

• InChI:
• InChI=1S/C19H23NO4S2/c1-15-8-9-16(2)19(14-15)26(23,24)20-12-10-18(11-13-20)25(21,22)17-6-4-3-5-7-17/h3-9,14,18H,10-13H2,1-2H3

• InChIKey:
• JEGSZPCZWDQQFV-UHFFFAOYSA-N

• 1-((2,5-Dimethylphenyl)sulfonyl)-4-(phenylsulfonyl)piperidine is a useful research compound. Its molecular formula is C19H23NO4S2 and its molecular weight is 393.52. The purity is usually 95%.

N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzo[d]imidazole-5-carboxamide

In Stock

• CAS RN:
• 1797698-35-1

• Formula:
• C15H13N5O2S

• InChI:
• InChI=1S/C15H13N5O2S/c21-13(8-3-4-9-11(6-8)18-7-17-9)20-15-19-10-2-1-5-16-14(22)12(10)23-15/h3-4,6-7H,1-2,5H2,(H,16,22)(H,17,18)(H,19,20,21)

• InChIKey:
• ISIFTSQXTQLNOZ-UHFFFAOYSA-N

• N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzo[d]imidazole-5-carboxamide is a useful research compound. Its molecular formula is C15H13N5O2S and its molecular weight is 327.36. The purity is usually 95%.

Unii-4S841S9BO9

• CAS RN:
• 1166398-35-1

• Formula:
• C22H20FN3O2

• InChI:
• InChI=1S/C22H20FN3O2/c23-15-5-6-20-17(11-15)19(12-22(28-20)8-2-9-22)26-21(27)25-18-4-1-3-14-13-24-10-7-16(14)18/h1,3-7,10-11,13,19H,2,8-9,12H2,(H2,25,26,27)/t19-/m1/s1

• InChIKey:
• JADKHWDNSKIILG-LJQANCHMSA-N

• GRC-6211 is an oral specific TRPV1 antagonist which decreases bladder overactivity and noxious bladder input in cystitis animal models.